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Introduction:

Maleic hydrazide (MH) is a plant growth regulator widely utilized in the agricultural industry to

inhibit sprouting in stored potatoes.[1] Applied as a foliar spray to the potato crop prior to

harvest, MH is absorbed by the leaves and translocated to the tubers.[2][3] Its primary mode of

action is the inhibition of cell division in the meristematic tissues of the buds, thereby

preventing sprout growth during storage without affecting cell expansion.[1][4][5][6] This

characteristic makes it a valuable tool for maintaining the quality and extending the shelf life of

potatoes for both fresh market and processing.

Proper application timing and adherence to environmental conditions are critical for maximizing

the efficacy of maleic hydrazide and minimizing the risk of phytotoxicity or yield reduction.[1]

[2] This document provides a detailed protocol for the application of maleic hydrazide in

research settings to study its effects on potato sprout inhibition.

Quantitative Data Summary
The following tables summarize key quantitative data derived from various studies on the

application of maleic hydrazide for potato sprout inhibition.

Table 1: Application Parameters for Maleic Hydrazide
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Parameter
Recommended
Value/Range

Reference

Application Timing
3-5 weeks before haulm

destruction/senescence
[2][7]

When 80% of marketable

tubers > 25mm
[2][4][8]

Application Rate
2.5 - 6.0 kg active ingredient

per hectare (kg a.i./ha)
[1][3]

3.36 kg/ha [1]

0.3% foliar spray solution [1]

Target Residue Level
12-15 ppm in tubers for

maximum efficacy
[1][3][7]

Environmental Conditions Temperature < 25°C [2]

Relative Humidity > 75% [2]

Rain-free/No irrigation period

post-application
12-24 hours

Table 2: Efficacy of Maleic Hydrazide on Sprout Inhibition

Efficacy Parameter Observed Effect Storage Conditions Reference

Sprouted Tubers

27% reduction in the

mean number of

sprouted tubers

Up to 10 weeks at 15-

36°C
[1]

Sprout Weight
76% reduction in

sprout weight

After 12 weeks of

storage
[1]

Sprout Initiation
Delayed by

approximately 30 days
Not specified [3]

Sprout Elongation
Suppressed for 6-8

months
Not specified [3]
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Experimental Protocol
This protocol outlines the methodology for a field trial to evaluate the efficacy of maleic
hydrazide in inhibiting potato sprouting.

1. Experimental Design and Setup

Plot Design: Utilize a randomized complete block design with a minimum of four replications

per treatment.

Treatments: Include an untreated control and at least one concentration of maleic hydrazide
(e.g., 3.36 kg a.i./ha). Additional treatments could include varying rates or application

timings.

Plot Size: Ensure plots are of sufficient size to obtain representative yield data and tuber

samples for storage studies.

Potato Cultivar: Select a potato cultivar relevant to the research objectives. Note the cultivar

in all data records.

2. Pre-Application Procedures

Tuber Size Assessment: Beginning approximately 6-7 weeks before the anticipated haulm

destruction date, randomly sample plants from each block to assess tuber size. Continue

weekly assessments until 80% of the tubers destined for market exceed 25mm in diameter.

[2][4][8]

Plant Health Monitoring: Ensure the potato crop is healthy and actively growing, as stressed

plants may not effectively translocate the maleic hydrazide to the tubers.[6]

Weather Monitoring: Closely monitor weather forecasts. Plan the application for a period with

no rain or overhead irrigation expected for at least 12-24 hours and with temperatures below

25°C and relative humidity above 75%.[2][4][8] Evening applications are often optimal.[2][7]

3. Application of Maleic Hydrazide

Timing: Apply the maleic hydrazide solution 3 to 5 weeks prior to the planned date of haulm

destruction or the onset of natural senescence.[2][7]
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Solution Preparation: Prepare the spray solution according to the manufacturer's instructions

and the desired application rate. Use calibrated spray equipment to ensure accurate and

uniform application.

Application Technique: Apply as a foliar spray, ensuring thorough and even coverage of the

plant canopy. Use high water rates to facilitate absorption.[2]

Record Keeping: Document the date and time of application, environmental conditions

(temperature, humidity, wind speed), application rate, and any adjuvants used.

4. Post-Application and Harvest

Phytotoxicity Assessment: In the days following application, visually inspect the plants for

any signs of phytotoxicity, such as leaf discoloration or burning.

Haulm Destruction: Kill the potato vines at the predetermined time, typically 3-5 weeks after

MH application.

Harvest: Harvest the tubers after they have fully matured and the skins have set.

Sampling: Collect random tuber samples from each plot for yield assessment, quality

analysis, and storage trials.

5. Storage and Sprout Inhibition Assessment

Storage Conditions: Place the sampled tubers in a controlled storage environment. Maintain

consistent temperature and humidity throughout the storage period (e.g., 7-10°C and 85-

95% RH).

Data Collection: At regular intervals (e.g., monthly) during the storage period, assess the

following parameters for each treatment group:

Percentage of sprouted tubers.

Number of sprouts per tuber.

Length of the longest sprout per tuber.
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Total sprout weight per sample.

Tuber weight loss.

Residue Analysis: At the beginning of the storage period, a subset of tubers from each

treatment can be analyzed to determine the concentration of maleic hydrazide residues.
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Caption: Experimental workflow for maleic hydrazide application in potato sprout inhibition

studies.
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Caption: Simplified mode of action for maleic hydrazide in potato sprout inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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